Cas no 84258-74-2 (Benzo[b]naphtho[1,2-d]thiophene,10-methyl-)

Benzo[b]naphtho[1,2-d]thiophene,10-methyl- structure
84258-74-2 structure
Product Name:Benzo[b]naphtho[1,2-d]thiophene,10-methyl-
CAS No:84258-74-2
MF:C17H12S
MW:248.342183113098
CID:728598
PubChem ID:150076
Update Time:2025-04-19

Benzo[b]naphtho[1,2-d]thiophene,10-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]naphtho[1,2-d]thiophene,10-methyl-
    • 10-methylnaphtho[2,1-b][1]benzothiole
    • 84258-74-2
    • SCHEMBL9779043
    • Benzo(b)naphtho(1,2-d)thiophene, 10-methyl-
    • Benzo[b]naphtho[1,2]thiophene, 10-methyl
    • Benzo[b]naphtho[1,2-d]thiophene, 10-methyl
    • DTXSID00233210
    • 10-methyl-benzo[b]naphtho[1,2-d]thiophene
    • Inchi: 1S/C17H12S/c1-11-6-8-15-14(10-11)17-13-5-3-2-4-12(13)7-9-16(17)18-15/h2-10H,1H3
    • InChI Key: HRWDTHDOUKGIJR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C)=CC=2C2=C1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 248.066
  • Monoisotopic Mass: 248.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.257
  • Boiling Point: 446.5°C at 760 mmHg
  • Flash Point: 168.8°C
  • Refractive Index: 1.781
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